Cas no 2151727-69-2 (2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine)
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine
- 2151727-69-2
- EN300-1293583
-
- Inchi: 1S/C10H19NO/c1-12-10(7-11,9-5-6-9)8-3-2-4-8/h8-9H,2-7,11H2,1H3
- InChI Key: PEWFBKZEVPYQGM-UHFFFAOYSA-N
- SMILES: O(C)C(CN)(C1CCC1)C1CC1
Computed Properties
- Exact Mass: 169.146664230g/mol
- Monoisotopic Mass: 169.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 35.2Ų
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293583-0.05g |
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine |
2151727-69-2 | 0.05g |
$888.0 | 2023-05-23 | ||
| Enamine | EN300-1293583-0.1g |
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine |
2151727-69-2 | 0.1g |
$930.0 | 2023-05-23 | ||
| Enamine | EN300-1293583-0.25g |
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine |
2151727-69-2 | 0.25g |
$972.0 | 2023-05-23 | ||
| Enamine | EN300-1293583-0.5g |
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine |
2151727-69-2 | 0.5g |
$1014.0 | 2023-05-23 | ||
| Enamine | EN300-1293583-1.0g |
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine |
2151727-69-2 | 1g |
$1057.0 | 2023-05-23 | ||
| Enamine | EN300-1293583-2.5g |
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine |
2151727-69-2 | 2.5g |
$2071.0 | 2023-05-23 | ||
| Enamine | EN300-1293583-5.0g |
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine |
2151727-69-2 | 5g |
$3065.0 | 2023-05-23 | ||
| Enamine | EN300-1293583-10.0g |
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine |
2151727-69-2 | 10g |
$4545.0 | 2023-05-23 | ||
| Enamine | EN300-1293583-50mg |
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine |
2151727-69-2 | 50mg |
$768.0 | 2023-09-30 | ||
| Enamine | EN300-1293583-100mg |
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine |
2151727-69-2 | 100mg |
$804.0 | 2023-09-30 |
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine
Introduction to 2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine (CAS No. 2151727-69-2)
2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2151727-69-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both cyclobutyl and cyclopropyl substituents, coupled with a methoxyethyl side chain, imparts unique steric and electronic properties that make this compound a promising candidate for further investigation.
The structural motif of 2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine encompasses a central ethane backbone, which is simultaneously substituted at the second carbon by a cyclobutyl group, a cyclopropyl group, and a methoxyethyl moiety. This arrangement creates a highly substituted and rigid scaffold, which may contribute to favorable pharmacokinetic properties such as improved solubility and metabolic stability. The compound's architecture also suggests potential interactions with biological targets, making it an attractive scaffold for drug discovery efforts.
In recent years, there has been growing interest in the development of molecules that incorporate cycloalkyl groups, particularly cyclobutyl and cyclopropyl moieties, due to their ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that cycloalkyl-substituted compounds can exhibit enhanced binding affinity and selectivity towards certain enzymes and receptors. The cyclobutyl and cyclopropyl substituents in 2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine may contribute to its potential as a pharmacophore by introducing steric constraints that optimize interactions with biological targets.
The methoxyethyl side chain in this compound adds another layer of complexity, potentially influencing both the solubility and the metabolic fate of the molecule. Methoxyethyl groups are commonly found in pharmaceuticals due to their ability to enhance oral bioavailability by improving lipid solubility while minimizing permeability across biological membranes. The incorporation of this moiety in 2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine may thus contribute to its suitability for therapeutic applications.
Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, combined with molecular docking simulations, have been employed to identify promising candidates for further experimental validation. The unique structural features of 2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine make it an ideal candidate for such computational studies. By leveraging these tools, researchers can predict potential binding modes and interactions with target proteins, thereby accelerating the drug discovery process.
Moreover, the synthesis of complex molecules like 2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine has been facilitated by advances in synthetic methodology. Modern techniques such as transition metal catalysis and asymmetric synthesis have enabled the efficient construction of intricate molecular frameworks. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for achieving optimal biological activity. The synthesis of this compound would likely involve multi-step reactions, including functional group transformations and protecting group strategies, to achieve the desired structure.
The pharmacological potential of 2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine has not yet been fully explored; however, its structural features suggest several possible avenues for investigation. For example, the compound's ability to interact with enzymes or receptors involved in inflammatory pathways could make it a valuable tool for studying diseases such as cancer or autoimmune disorders. Additionally, its unique structural motifs may inspire the design of next-generation therapeutics with improved efficacy and reduced side effects.
In conclusion, 2-cyclobutyl - 2 - cyclopropy l - 2 - meth oxy eth an - 1 - am ine ( CAS No . 2151727 - 69 - 2 ) represents a fascinating molecule with significant potential in pharmaceutical research . Its intricate structure , characterized by cyc lob ut yl , cyc lo prop yl , and meth oxy eth yl substituents , positions it as a promising scaffold for drug discovery efforts . Further investigation into its synthetic pathways , pharmacological properties , and potential therapeutic applications will be essential in unlocking its full potential . As research in medicinal chemistry continues to evolve , compounds like this are likely to play a crucial role in the development of novel treatments for various diseases .
2151727-69-2 (2-cyclobutyl-2-cyclopropyl-2-methoxyethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)